molecular formula C12H20BN3O2 B6213995 2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole CAS No. 2710298-56-7

2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole

Cat. No. B6213995
CAS RN: 2710298-56-7
M. Wt: 249.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a 1,2,3-triazole ring, which is a type of heterocyclic compound. The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms . It also contains a cyclobutyl group, which is a type of cycloalkane and consists of a four-membered ring of carbon atoms . The compound also contains a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, which is a type of boronic ester .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the different rings and groups. The 1,2,3-triazole ring would contribute to the rigidity of the molecule, while the cyclobutyl and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane groups could potentially add some flexibility .


Chemical Reactions Analysis

The 1,2,3-triazole ring is known to participate in various chemical reactions. For example, it can act as a ligand in coordination chemistry, binding to a metal atom to form a coordination complex . The boronic ester group can also participate in various reactions, such as the Suzuki-Miyaura cross-coupling reaction .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 1,2,3-triazole ring could potentially increase its stability and rigidity. The boronic ester group could potentially make it more reactive .

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on the specific biological target it interacts with. If it’s used as a reagent in a chemical reaction, its mechanism would depend on the specific reaction conditions and other reactants .

Future Directions

The future directions for this compound would depend on its potential applications. For example, if it shows promising activity as a drug, future research could focus on improving its potency, selectivity, and pharmacokinetic properties. If it’s a useful reagent in chemical synthesis, future research could focus on finding new reactions it can participate in or improving the conditions for its current reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole involves the reaction of cyclobutyl azide with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a copper catalyst to form the desired triazole compound.", "Starting Materials": [ "Cyclobutyl azide", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Copper catalyst" ], "Reaction": [ "Step 1: To a solution of cyclobutyl azide in anhydrous THF, add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane and copper catalyst.", "Step 2: Stir the reaction mixture at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain the desired 2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole." ] }

CAS RN

2710298-56-7

Molecular Formula

C12H20BN3O2

Molecular Weight

249.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.